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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

Cat. No.: B3369324 Get Quote

An In-depth Technical Guide to 4-Methyl-2-hexanol

CAS Number: 2313-61-3

This technical guide provides a comprehensive overview of 4-Methyl-2-hexanol, a chiral

secondary alcohol of significant interest to researchers, scientists, and professionals in drug

development. This document details its chemical and physical properties, established synthetic

methodologies, and its applications as a chiral building block in organic synthesis.

Chemical and Physical Properties
4-Methyl-2-hexanol, with the CAS number 2313-61-3, is a branched-chain aliphatic alcohol.[1]

[2][3][4][5] Its structure contains two stereocenters, making it a subject of interest in the field of

stereochemistry.[1] The physical and chemical properties of 4-Methyl-2-hexanol are

summarized in the table below.
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Property Value Reference(s)

CAS Number 2313-61-3 [1][2][4]

Molecular Formula C₇H₁₆O [1][3][4]

Molar Mass 116.20 g/mol [1][2][3]

IUPAC Name 4-methylhexan-2-ol [1]

Density ~0.817 g/cm³ [1][6]

Boiling Point
152.0 to 153.0 °C @ 760

mmHg (est.)
[2]

Flash Point 125.00 °F (51.60 °C) (est.) [2]

Water Solubility 4725 mg/L @ 25 °C (est.) [2]

logP (Octanol/Water) 2.055 (est.) [2]

Vapor Pressure 1.282 mmHg @ 25 °C (est.) [2]

Synthesis of 4-Methyl-2-hexanol
The synthesis of secondary alcohols like 4-Methyl-2-hexanol is commonly achieved through

methods such as the reduction of a corresponding ketone or via a Grignard reaction. The

Grignard reaction represents a fundamental and versatile method for C-C bond formation in

organic chemistry.[1]

General Synthetic Routes
Grignard Reaction: This approach involves the reaction of an appropriate Grignard reagent

(an organomagnesium halide) with an aldehyde. For the synthesis of 4-Methyl-2-hexanol,
this would typically involve the reaction of acetaldehyde with a Grignard reagent derived from

1-bromo-3-methylpentane, or the reaction of isovaleraldehyde (3-methylbutanal) with

ethylmagnesium bromide.[7]

Reduction of 4-Methyl-2-hexanone: This precursor ketone can be reduced to 4-Methyl-2-
hexanol using various reducing agents. Industrial processes may use heterogeneous

catalysts like palladium on carbon (Pd/C) or Raney nickel under hydrogen pressure.[1]
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Experimental Protocol: Grignard Synthesis
The following is a representative protocol for the synthesis of a secondary alcohol via the

Grignard reaction, adapted for the synthesis of 4-Methyl-2-hexanol from isovaleraldehyde and

ethylmagnesium bromide. This reaction must be conducted under anhydrous (dry) conditions

as Grignard reagents react with water.

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Ethyl bromide

Isovaleraldehyde (3-methylbutanal)

Iodine crystal (as an initiator)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

A three-necked, round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer is dried in an oven and assembled while hot to prevent moisture

ingress. A drying tube (containing CaCl₂) is placed atop the condenser.

Magnesium turnings are placed in the flask.

A solution of ethyl bromide in anhydrous diethyl ether is prepared and placed in the

dropping funnel.

A small portion of the ethyl bromide solution is added to the magnesium. The reaction is

initiated, which may be evidenced by bubble formation or a change in color. A small crystal
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of iodine or gentle heating may be required to start the reaction.

Once initiated, the remaining ethyl bromide solution is added dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, the mixture is refluxed for an additional 15-30 minutes to

ensure complete reaction of the magnesium.

Reaction with Aldehyde:

The flask containing the Grignard reagent is cooled in an ice bath.

A solution of isovaleraldehyde in anhydrous diethyl ether is added dropwise from the

dropping funnel to the cooled Grignard reagent with continuous stirring.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional 30 minutes.

Hydrolysis (Workup):

The reaction mixture is slowly and carefully poured into a beaker containing a mixture of

crushed ice and a saturated aqueous solution of ammonium chloride, while stirring

vigorously. This step quenches the reaction and hydrolyzes the magnesium alkoxide

intermediate.

The resulting mixture is transferred to a separatory funnel. The aqueous layer is separated

and extracted with diethyl ether.

The organic layers are combined, washed with brine (saturated NaCl solution), and then

dried over anhydrous magnesium sulfate.

Purification:

The drying agent is removed by filtration.

The diethyl ether is removed from the filtrate using a rotary evaporator.
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The crude 4-Methyl-2-hexanol product is then purified by fractional distillation under

reduced pressure.

Visualization of Synthetic Workflow
The following diagram illustrates the key stages of the Grignard synthesis of 4-Methyl-2-
hexanol.
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Caption: Workflow for the Grignard synthesis of 4-Methyl-2-hexanol.

Applications in Research and Drug Development
As a chiral secondary alcohol, 4-Methyl-2-hexanol serves as a valuable intermediate and

building block in organic synthesis.[1]

Chiral Building Block: The presence of two stereocenters makes this molecule a useful chiral

precursor for the stereoselective synthesis of more complex organic molecules.[1] This is

particularly important in pharmaceutical and agrochemical research, where the biological

activity of a compound is often dependent on its specific stereochemistry.
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Stereochemical Studies: Its structure is a good model for investigating how chirality

influences physical properties and chemical reactivity. Researchers can use it to study the

mechanisms of reactions such as oxidation, esterification, and dehydration, and to

understand steric effects in organic reactions.[1]

Pheromone Synthesis: Related branched-chain alcohols are components of insect

pheromones. For instance, (3S,4S)-4-methyl-3-hexanol is a synergist for the aggregation

pheromone of the almond bark beetle.[8] The synthetic methodologies used for 4-Methyl-2-
hexanol are applicable to the synthesis of these biologically active compounds.[1]

Broader Context of Branched Alcohols: As a class, branched alcohols are investigated for

their potential as biofuels due to their higher energy density and lower hygroscopicity

compared to straight-chain alcohols.[1] They are also key intermediates in the chemical

industry for producing plasticizers, lubricants, and surfactants.[1]

In conclusion, 4-Methyl-2-hexanol is a significant compound for chemical research, offering a

platform for studying stereochemistry and serving as a versatile building block for the synthesis

of complex, biologically active molecules. Its synthesis and properties are well-characterized,

making it a reliable tool for professionals in organic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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